Cas no 1028343-10-3 (Methyl 2-Sulfanyl-6-(trifluoromethyl)pyridine-3-carboxylate)

Methyl 2-Sulfanyl-6-(trifluoromethyl)pyridine-3-carboxylate is a fluorinated pyridine derivative with a thiol group at the 2-position and a methyl ester at the 3-position. The trifluoromethyl group enhances its electron-withdrawing properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The thiol functionality allows for further derivatization via nucleophilic substitution or metal-catalyzed coupling reactions, while the ester group provides versatility for hydrolysis or transesterification. Its structural features contribute to improved metabolic stability and lipophilicity in bioactive compounds. This compound is particularly useful in the development of heterocyclic scaffolds for medicinal chemistry applications, where fluorine incorporation is often desirable for optimizing pharmacokinetic properties.
Methyl 2-Sulfanyl-6-(trifluoromethyl)pyridine-3-carboxylate structure
1028343-10-3 structure
Product Name:Methyl 2-Sulfanyl-6-(trifluoromethyl)pyridine-3-carboxylate
CAS No:1028343-10-3
MF:C8H6F3NO2S
MW:237.198951244354
CID:1133818
PubChem ID:44558099
Update Time:2025-10-21

Methyl 2-Sulfanyl-6-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-sulfanylidene-6-(trifluoromethyl)-1h-pyridine-3-carboxylate
    • Methyl 2-mercapto-6-trifluoromethyl-3-pyridinecarboxylate
    • CTK8D3638
    • SBB065456
    • FT-0655855
    • A800627
    • I02-1109
    • 2-sulfanylidene-6-(trifluoromethyl)-1H-pyridine-3-carboxylic acid methyl ester
    • EN300-175827
    • CS-0236967
    • AKOS015891608
    • Z1509710255
    • Methyl2-mercapto-6-(trifluoromethyl)nicotinate
    • DTXSID30659343
    • 1028343-10-3
    • Methyl 2-mercapto-6-(trifluoromethyl)nicotinate
    • DB-058870
    • methyl 2-sulfanyl-6-(trifluoromethyl)pyridine-3-carboxylate
    • Methyl 2-sulfanylidene-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate
    • Methyl 2-Sulfanyl-6-(trifluoromethyl)pyridine-3-carboxylate
    • Inchi: 1S/C8H6F3NO2S/c1-14-7(13)4-2-3-5(8(9,10)11)12-6(4)15/h2-3H,1H3,(H,12,15)
    • InChI Key: LOQDGPGMVYBNLK-UHFFFAOYSA-N
    • SMILES: S=C1C(C(=O)OC)=CC=C(C(F)(F)F)N1

Computed Properties

  • Exact Mass: 237.00700
  • Monoisotopic Mass: 237.00713409g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 70.4Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 277.8±40.0 °C at 760 mmHg
  • Flash Point: 121.8±27.3 °C
  • PSA: 77.99000
  • LogP: 2.17570
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 2-Sulfanyl-6-(trifluoromethyl)pyridine-3-carboxylate Security Information

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